Cas no 739336-26-6 (2-(2-bromo-5-fluorophenyl)acetic acid)

2-(2-Bromo-5-fluorophenyl)acetic acid is a brominated and fluorinated phenylacetic acid derivative with significant utility in synthetic organic chemistry. Its distinct structural features, including the bromo and fluoro substituents on the phenyl ring, make it a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing properties of the substituents enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex aromatic systems. The compound’s high purity and stability under standard conditions ensure reliable performance in multistep synthetic routes. Its versatility as a building block underscores its importance in medicinal chemistry and material science research.

2-(2-bromo-5-fluorophenyl)acetic acid structure

739336-26-6 structure

Product Name:2-(2-bromo-5-fluorophenyl)acetic acid

CAS No:739336-26-6

MF:C₈H₆BrFO₂

MW:233.034445285797

MDL:MFCD03094440

CID:820605

PubChem ID:2773927

Update Time:2025-05-27

2-(2-bromo-5-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-fluorophenylacetic acid
- 2-(2-bromo-5-fluorophenyl)acetic acid
- 2-Bromo-5-fluorophenylaceticacid
- 2-Bromo-5-fulorophenylacetic acid
- (2-bromo-5-fluorophenyl)acetic acid
- Benzeneacetic acid, 2-bromo-5-fluoro-
- (2-bromo-5-fluoro-phenyl)-acetic acid
- PubChem16327
- 2-(2-bromo-5-fluoro-phenyl)acetic Acid
- KSC494C9T
- RARECHEM AL BO 2252
- BPNWLZNAKZSBHH-UHFFFAOYSA-N
- BCP27165
- WT1656
- SBB0
- SCHEMBL3737281
- MFCD03094440
- SY021839
- DTXSID80378779
- BP-12088
- CS-W006988
- (2-Bromo-5-fluorophenyl)acetic acid, AldrichCPR
- AKOS000156792
- AS-18777
- FT-0677163
- A837971
- AM62264
- 739336-26-6
- Z285131566
- EN300-113212
- J-508371
- MDL： MFCD03094440
- Inchi： 1S/C8H6BrFO2/c9-7-2-1-6(10)3-5(7)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key： BPNWLZNAKZSBHH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1CC(=O)O)F

Computed Properties

Exact Mass: 231.95400
Monoisotopic Mass: 231.954
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.2

Experimental Properties

Melting Point: 113-114°C
Boiling Point: 310.7±27.0℃ at 760 mmHg
PSA: 37.30000
LogP: 2.21530

2-(2-bromo-5-fluorophenyl)acetic acid Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38-36-22
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT

2-(2-bromo-5-fluorophenyl)acetic acid Pricemore >>

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